Cas no 134861-62-4 (1,3-Dioxolane-2-carboxylicacid,2,4-dimethyl-5-[(1E,3E,5E)-7-oxo-7-[[(2R,3S,6R)-tetrahydro-2-methyl-6-[(2R,3R,4aR,12bS)-1,2,3,4,4a,7,12,12b-octahydro-2,3,4a,8,12b-pentahydroxy-3-methyl-1,7,12-trioxobenz[a]anthracen-9-yl]-2H-pyran-3-yl]oxy]-1,3,5-heptatrien-1-yl]-,(2S,4S,5S)-rel-(+)-)

• Product Name: 1,3-Dioxolane-2-carboxylicacid,2,4-dimethyl-5-[(1E,3E,5E)-7-oxo-7-[[(2R,3S,6R)-tetrahydro-2-methyl-6-[(2R,3R,4aR,12bS)-1,2,3,4,4a,7,12,12b-octahydro-2,3,4a,8,12b-pentahydroxy-3-methyl-1,7,12-trioxobenz[a]anthracen-9-yl]-2H-pyran-3-yl]oxy]-1,3,5-heptatrien-1-yl]-,(2S,4S,5S)-rel-(+)-
• CAS No: 134861-62-4
• MF: C₃₈H₄₀O₁₅
• MW: 736.71521282196
• CID: 147687
• PubChem ID: 6441245
• Update Time: 2025-04-19

1,3-Dioxolane-2-carboxylicacid,2,4-dimethyl-5-[(1E,3E,5E)-7-oxo-7-[[(2R,3S,6R)-tetrahydro-2-methyl-6-[(2R,3R,4aR,12bS)-1,2,3,4,4a,7,12,12b-octahydro-2,3,4a,8,12b-pentahydroxy-3-methyl-1,7,12-trioxobenz[a]anthracen-9-yl]-2H-pyran-3-yl]oxy]-1,3,5-heptatrien-1-yl]-,(2S,4S,5S)-rel-(+)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolane-2-carboxylicacid,2,4-dimethyl-5-[(1E,3E,5E)-7-oxo-7-[[(2R,3S,6R)-tetrahydro-2-methyl-6-[(2R,3R,4aR,12bS)-1,2,3,4,4a,7,12,12b-octahydro-2,3,4a,8,12b-pentahydroxy-3-methyl-1,7,12-trioxobenz[a]anthracen-9-yl]-2H-pyran-3-yl]oxy]-1,3,5-heptatrien-1-yl]-,(2S,4S,5S)-rel-(+)-
• (2S,4S,5S)-4-[(1E,3E,5E)-7-[(2R,6R)-6-[(2R,3S,4aR,12bS)-2,3,4a,8,12b-pentahydroxy-3-methyl-1,7,12-trioxo-2,4-dihydrobenzo[a]anthracen-9-yl]-2-methyloxan-3-yl]oxy-7-oxohepta-1,3,5-trienyl]-2,5-dimethyl
• dioxamycin
• 1,3-Dioxolane-2-carboxylic acid, 2,4-dimethyl-5-(7-oxo-7-((tetrahydro-2-methyl-6-(1,2,3,4,4a,7,12,12b-octahydro-2,3,4a,8,12b-pentahydroxy-3-methyl- 1,7,12-trioxobenz(a)anthracen-9-yl)-2H-pyran-3-yl)oxy)-1,3,5-heptatrienyl)-, (2-alpha,3-alpha,4a-alpha,9(2R*,3S*(1E(2S*,4S*,5S*),3E,5E)6R*),12b-alpha)-(+)-
• 134861-62-4
• (2S,4S,5S)-4-[(1E,3E,5E)-7-[(2R,6R)-6-[(2R,3S,4aR,12bS)-2,3,4a,8,12b-pentahydroxy-3-methyl-1,7,12-trioxo-2,4-dihydrobenzo[a]anthracen-9-yl]-2-methyloxan-3-yl]oxy-7-oxohepta-1,3,5-trienyl]-2,5-dimethyl-1,3-dioxolane-2-carboxylic acid
• 1,3-Dioxolane-2-carboxylic acid, 2,4-dimethyl-5-(7-oxo-7-((tetrahydro-2-methyl-6-(1,2,3,4,4a,7,12,12b-octahydro-2,3,4a,8,12b-pentahydroxy-3-methyl-1,7,12-trioxobenz(a)anthracen-9-yl)-2H-pyren-3-yl)oxy)-1,3,5-heptatrienyl)-, (2alpha,3alpha,4aalpha,9(2R*,3S*(1E(2S*,4S*,5S*),3E,5E),6R*),12balpha)-(+)-
• 1,3-Dioxolane-2-carboxylic acid, 2,4-dimethyl-5-(7-oxo-7-((tetrahydro-2-methyl-6-(1,2,3,4,4a,7,12,12b-octahydro-2,3,4a,8,12b-pentahydroxy-3-methyl-1,7,12-trioxobenz(a)anthracen-9-yl)-2H-pyran-3-yl)oxy)-1,3,5-heptatrienyl)-, (2alpha,3alpha,4aalpha,9(2R*,3S*(1E(2S*,4S*,5S*),3E,5E),6R*),12balpha)-(+)-

• Inchi： 1S/C38H40O15/c1-18-23(51-26(39)10-8-6-5-7-9-24-19(2)52-36(4,53-24)34(45)46)13-14-25(50-18)20-11-12-21-27(29(20)40)30(41)22-15-16-37(48)17-35(3,47)32(43)33(44)38(37,49)28(22)31(21)42/h5-12,15-16,18-19,23-25,32,40,43,47-49H,13-14,17H2,1-4H3,(H,45,46)/b6-5+,9-7+,10-8+/t18-,19+,23?,24+,25-,32+,35+,36+,37+,38-/m1/s1
• InChI Key： HWMMBHOXHRVLCU-QOUANJGESA-N
• SMILES： O[C@]12C=CC3C(C4C(=C(C=CC=4C(C=3[C@]1(C([C@@H]([C@](C)(C2)O)O)=O)O)=O)[C@H]1CCC([C@@H](C)O1)OC(/C=C/C=C/C=C/[C@H]1[C@H](C)O[C@@](C(=O)O)(C)O1)=O)O)=O

Computed Properties

• Exact Mass: 736.236721
• Monoisotopic Mass: 736.236721
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 53
• Rotatable Bond Count: 8
• Complexity: 1730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 244
• XLogP3: 1.2

Experimental Properties

• Density: 1.54
• Boiling Point: 941.5°Cat760mmHg
• Flash Point: 291.5°C
• Refractive Index: 1.681

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Angucyclines Angucyclines
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Angucyclines